5-(Ethylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(ethylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C16H13N3O/c1-2-18-16-14(10-17)19-15(20-16)13-9-5-7-11-6-3-4-8-12(11)13/h3-9,18H,2H2,1H3
• InChI Key: IGZOETULBZWTBX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=CC3=CC=CC=C32)C#N
• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• CAS No.: 712282-24-1

Description

5-(Ethylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C16H13N3O and its molecular weight is 263.3. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Studies

• Microwave-Assisted Synthesis for Serotonin Receptor Antagonists : Compounds related to 5-(Ethylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile were synthesized using microwave irradiation, showing potential as serotonin 5-HT3 receptor antagonists. This indicates its relevance in developing drugs affecting serotonin receptors (Mahesh, Perumal, & Pandi, 2004).

• Structural Characterization of Related Compounds : Structural and spectral characterization studies of compounds similar to this compound, such as ethyl 2-ethyl-5-(1-naphthylamino)-1,2,3-triazole-4-carboxyate, provide insights into the molecular structure and reaction mechanisms of this class of chemicals (Dong & Quan, 2000).

Pharmacological and Biological Applications

• Antioxidant Activity : Derivatives of 2-acetylnaphthalene, closely related to this compound, have demonstrated promising antioxidant activity. This suggests potential therapeutic applications in conditions related to oxidative stress (Taha, 2012).

• Metabolic Pathway Elucidation in Drug Development : The compound 5-(Ethylsulfonyl)-2-(naphthalen-2-yl)benzo[d]oxazole, structurally similar to this compound, was involved in clinical studies for Duchenne Muscular Dystrophy. Understanding its metabolic pathways, including its major metabolites, contributes to drug development and safety profiling (Chatzopoulou et al., 2019).

Chemical Synthesis and Analysis

• Heterocyclic System Synthesis : Research on the synthesis of novel naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic systems, which include similar naphthalene and oxazole structures, highlights the compound's relevance in creating new chemical entities with potential medicinal applications (Osyanin, Osipov, & Klimochkin, 2012).

• Polyfunctional Heterocyclic Derivative Synthesis : The synthesis of polyfunctional heterocyclic derivatives, incorporating structures akin to this compound, sheds light on the versatility of these compounds in creating diverse chemical structures for various applications (Azab & Rady, 2012).

• Liquid Chromatographic Applications : Derivatives of 2-(2,3-naphthalimino)ethyl, related to this compound, are used as labelling agents for carboxylic acids in liquid chromatography, indicating their utility in analytical chemistry (Yasaka et al., 1990).